Cas no 15360-00-6 (Benzene,1-(1,1-dimethylethoxy)-4-methoxy-)

Benzene,1-(1,1-dimethylethoxy)-4-methoxy- structure
15360-00-6 structure
Product Name:Benzene,1-(1,1-dimethylethoxy)-4-methoxy-
CAS No:15360-00-6
MF:C11H16O2
MW:180.243543624878
CID:224929
PubChem ID:84881
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethoxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethoxy)-4-methoxy-
    • 1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene
    • p-tert-butoxyanisole
    • Benzene, 1-tert-butoxy-4-methoxy-
    • NISTC15360006
    • 4-tert-Butoxyanisole
    • 1-tert-Butoxy-4-methoxybenzene
    • 4-Methoxyphenyl tert-butyl ether
    • 1-Methoxy-4-(tert-butyloxy)benzene
    • 2ESX92WW6E
    • 1-tert-Butoxy-4-methoxybenzene #
    • EINECS 239-397-2
    • t-butyl 4-methoxyphenyl ether
    • 1-(1,1-Dimethylethoxy)-4-methoxybenzene
    • 15360-00-6
    • MFCD26720802
    • DTXSID40165369
    • 1-(TERT-BUTOXY)-4-METHOXYBENZENE
    • SY298933
    • 4-t-butoxyanisole
    • NS00024994
    • SCHEMBL5285766
    • UNII-2ESX92WW6E
    • Benzene, 1-(1,1-dimethylethoxy)-4-methoxy-
    • 1-tert-butoxy-4-methoxy-benzene
    • 4-(tert-Butoxy)anisole
    • Inchi: 1S/C11H16O2/c1-11(2,3)13-10-7-5-9(12-4)6-8-10/h5-8H,1-4H3
    • InChI Key: SOEWHLJEXIKEPN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C(C)(C)C

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

Benzene,1-(1,1-dimethylethoxy)-4-methoxy- Related Literature

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